N-(3-amino-2-methylphenyl)cyclopropanecarboxamide

• IUPAC Name: N-(3-amino-2-methylphenyl)cyclopropanecarboxamide
• InChI: InChI=1S/C11H14N2O/c1-7-9(12)3-2-4-10(7)13-11(14)8-5-6-8/h2-4,8H,5-6,12H2,1H3,(H,13,14)
• InChI Key: DFYPUDDZFHBSLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2CC2)N
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol

Description

“N-(3-amino-2-methylphenyl)cyclopropanecarboxamide” is a chemical compound with the molecular formula C11H14N2O and a molecular weight of 190.24. It’s used for proteomics research.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES notation: CC1=C(C=CC=C1NC(=O)C2CC2)N.

Scientific Research Applications

Conformational Analysis and Molecular Structure

• Conformational Preferences : The study by Casanovas et al. (2003) analyzed the conformational preferences of a cyclopropane analogue of phenylalanine, providing insights into the structural characteristics relevant to compounds like N-(3-amino-2-methylphenyl)cyclopropanecarboxamide (Casanovas, Jiménez, Cativiela, Pérez, & Alemán, 2003).
• Synthesis and Structure for Antiproliferative Activity : Lu et al. (2021) synthesized a compound with a structure related to this compound, showing significant inhibitory activity against cancer cell lines (Lu, Zhao, Sun, Ji, Huang, & Ge, 2021).
• Stereochemistry and Backbone Interactions : Alemán et al. (2002) studied the influence of phenyl side chains on the conformation of cyclopropane analogues of phenylalanine, highlighting how side chain orientation impacts the stability of various conformations (Alemán, Jiménez, Cativiela, Pérez, & Casanovas, 2002).

Application in Synthesis and Catalysis

• Synthesis of Amino Acids : Adams et al. (2003) described a method for the synthesis of cyclopropane amino acids, potentially applicable in the synthesis of compounds like this compound (Adams, Aggarwal, Bonnert, Bressel, Cox, Shepherd, de Vicente, Walter, Whittingham, & Winn, 2003).
• Diastereoselective Synthesis : Gopalakrishnan et al. (2016) explored diastereoselective Pd(II)-catalyzed sp3 C-H arylations, followed by ring opening of cyclopropanecarboxamides, which may be relevant to the synthesis of derivatives of this compound (Gopalakrishnan, Mohan, Parella, & Babu, 2016).

Biological and Pharmacological Activity

• Antibacterial and Antifungal Activities : Vasu et al. (2003) examined thiophene-3-carboxamide derivatives with structures related to this compound, revealing their antibacterial and antifungal properties (Vasu, Nirmala, Choudhury, Mohan, Saravanan, & Narasimhamurthy, 2003).
• Antitumor Activity : Hao et al. (2017) synthesized and evaluated the antitumor activity of a compound similar to this compound, providing a basis for potential cancer treatment research (Hao, Lu, Chen, Wang, Ding, & Liu, 2017).